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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the chemical structure and properties of 6-O-
Acetylcoriatin, a derivative of the sesquiterpene lactone, coriatin. While 6-O-Acetylcoriatin is
available commercially as a research chemical, detailed experimental data such as
spectroscopic analyses and specific synthesis or isolation protocols are not extensively
documented in readily available scientific literature. This guide, therefore, synthesizes the
known information and provides a foundational understanding of this compound based on its
constituent parts and general chemical principles.

Chemical Structure and Properties

6-O-Acetylcoriatin is the acetylated form of coriatin, a naturally occurring sesquiterpene
lactone. The acetylation occurs at the 6-position of the coriatin backbone.

Molecular Structure

The fundamental structure of 6-O-Acetylcoriatin is derived from coriatin. The addition of an
acetyl group at the C-6 hydroxyl moiety introduces an ester functionality. This modification can
significantly alter the parent molecule's polarity, solubility, and biological activity.
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Chemical Identifiers:

e |I[UPAC Name: (1a'S,1b'R,2R,2'S,5'R,6a'R,7a'R,8'S)-8'-(2-Hydroxypropan-2-yl)-6a'-methyl-3'-
oxohexahydrospiro[oxirane-2,7'-[1][2]methanooxireno[2',3":3,4]cyclopenta[1,2-
d]oxepine]-1b'(5'H)-yl Acetate[3]

e CAS Number: 1432063-63-2[3][4]
e Molecular Formula: C17H2207[3]

e Molecular Weight: 338.35 g/mol [3]

Physicochemical Data

Quantitative data for 6-O-Acetylcoriatin is limited. The following table summarizes the
available information.

Property Value Source
Molecular Formula C17H2207 [3]

Molecular Weight 338.35 g/mol [3]
Appearance White to off-white powder Generic Data

B Soluble in methanol, ethanol, )
Solubility DMSO Generic Data

Conceptual Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis or isolation of 6-O-
Acetylcoriatin are not readily available. However, based on standard organic chemistry
practices for the acetylation of natural products, a generalized synthetic protocol can be
proposed.

Generalized Synthesis of 6-O-Acetylcoriatin from
Coriatin
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This protocol describes a general method for the acetylation of a hydroxyl group in a complex
molecule like coriatin.

Objective: To acetylate the C-6 hydroxyl group of coriatin.
Materials:

e Coriatin

e Acetic anhydride

» Pyridine (or another suitable base, e.g., triethylamine)

» Dichloromethane (or another suitable aprotic solvent)

e Saturated aqueous sodium bicarbonate solution

e Anhydrous magnesium sulfate

« Silica gel for column chromatography

e Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

Dissolution: Dissolve coriatin in anhydrous dichloromethane in a round-bottom flask under an
inert atmosphere (e.g., nitrogen or argon).

o Addition of Reagents: Add pyridine to the solution, followed by the dropwise addition of
acetic anhydride at 0 °C (ice bath).

o Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-24 hours.
The reaction progress can be monitored by thin-layer chromatography (TLC).

e Quenching: Upon completion, cool the reaction mixture to 0 °C and slowly add saturated
agueous sodium bicarbonate solution to quench the excess acetic anhydride.
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o Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane (3x).

e Washing and Drying: Combine the organic layers and wash with saturated agueous sodium
bicarbonate solution, followed by brine. Dry the organic layer over anhydrous magnesium
sulfate.

« Purification: Filter the drying agent and concentrate the filtrate under reduced pressure.
Purify the crude product by silica gel column chromatography using a suitable solvent
system (e.g., a gradient of ethyl acetate in hexane).

o Characterization: Collect the fractions containing the desired product and confirm its identity
and purity using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and
Mass Spectrometry (MS).

Note: This is a generalized protocol and the optimal conditions (e.g., reaction time,
temperature, and stoichiometry) would need to be determined empirically.

Structural Relationships and Visualization

The relationship between coriatin and 6-O-Acetylcoriatin is a straightforward acetylation
reaction. This can be visualized as a simple chemical transformation.

Acetic Anhydride [ Coriatin \ + Acetyl Group at C-6 [ 6-O-Acetylcoriatin ]

Pyridine (C15H2006) J (C17H2207)

Click to download full resolution via product page

Caption: Acetylation of Coriatin to form 6-O-Acetylcoriatin.

Conclusion

6-O-Acetylcoriatin is a derivative of the natural product coriatin, characterized by the addition
of an acetyl group at the 6-position. While its chemical identity is established through its IUPAC
name and molecular formula, a comprehensive experimental profile, including detailed
synthetic procedures and spectroscopic data, is not widely available in the public domain. The
provided information serves as a foundational guide for researchers interested in this
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compound, with the understanding that further empirical investigation would be necessary for
advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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